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Compound of Interest

Compound Name: Methyl Paraben-13C6

Cat. No.: B1147701

An In-depth Technical Guide to Methyl Paraben-13C6

This technical guide provides essential information regarding Methyl Paraben-13C6, a stable
isotope-labeled analog of Methyl Paraben. This document is intended for researchers,
scientists, and drug development professionals who utilize labeled compounds in their studies.

Core Compound Information

Methyl Paraben-13C6 is the labeled version of Methyl Paraben, a widely used preservative in
the cosmetics, pharmaceutical, and food industries. The incorporation of six carbon-13 atoms
into the benzene ring of the molecule makes it an invaluable internal standard for analytical
guantification methods such as mass spectrometry.

Data Presentation

The key chemical identifiers and properties of Methyl Paraben-13C6 are summarized in the
table below for easy reference and comparison.
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Property Value Citations
) Methyl 4-hydroxybenzoate-
Chemical Name ) [1]
(ring-13C6)
CAS Number 1581694-95-2 [11[2]031[4]
Molecular Formula C213CeHs0s3 [31[5]
Molecular Weight 158.10 g/mol [L1[3151161[ 7]

4-Hydroxybenzoic Acid Methyl
Synonyms Ester-13C6, Metagin-13C6, [3]
Solbrol-13C6

Experimental Protocols

The primary application of Methyl Paraben-13C6 is as an internal standard in quantitative
analysis. A general methodology for its use in a Liquid Chromatography-Mass Spectrometry
(LC-MS) workflow is outlined below.

Objective: To accurately quantify the concentration of unlabeled Methyl Paraben in a given
sample matrix.

Methodology:

o Preparation of Standard Solutions:
o Prepare a stock solution of unlabeled Methyl Paraben of a known high concentration.
o Prepare a separate stock solution of Methyl Paraben-13C6 at a known concentration.

o From the unlabeled stock solution, create a series of calibration standards at different
concentrations.

e Sample Preparation:

o To a known volume or weight of the sample to be analyzed, add a precise amount of the
Methyl Paraben-13C6 internal standard solution.
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o Perform an extraction procedure (e.g., liquid-liquid extraction or solid-phase extraction) to
isolate the analytes from the sample matrix.

o Evaporate the solvent and reconstitute the residue in a suitable solvent for LC-MS
analysis.

e LC-MS Analysis:
o Inject the prepared sample onto an appropriate LC column to separate the analytes.

o Detect the analytes using a mass spectrometer, monitoring for the specific mass-to-charge
ratios of both unlabeled Methyl Paraben and Methyl Paraben-13C6.

o Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of the unlabeled Methyl
Paraben to the peak area of the Methyl Paraben-13C6 internal standard against the
concentration of the calibration standards.

o Determine the concentration of Methyl Paraben in the unknown sample by using the peak
area ratio from the sample and interpolating from the calibration curve.

Visualizations

The following diagrams illustrate key relationships and workflows relevant to Methyl Paraben-
13C6.

Isotopic Labeling

Methyl Paraben
(C8HB03)

ncorporation of 6 13C §toms

Methyl Paraben-13C6
(C213C6HB03)
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Relationship between Methyl Paraben and its 13Ce isotopologue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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- Cambridge Isotope Laboratories, CLM-8249-1.2 [isotope.com]

To cite this document: BenchChem. [Methyl Paraben-13C6 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147701#methyl-paraben-13c6-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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